Cas no 2138803-64-0 ((2E)-1,1,1,2-tetrafluoropent-2-ene)

(2E)-1,1,1,2-Tetrafluoropent-2-ene is a fluorinated olefin characterized by its selective tetrafluoro substitution pattern. This compound exhibits notable chemical stability and low global warming potential (GWP), making it a candidate for applications in specialty refrigerants, fire suppressants, or precision cleaning agents. The (2E)-configuration ensures consistent reactivity in polymerization or addition reactions, while the fluorinated backbone enhances thermal and oxidative resistance. Its balanced volatility and solvation properties may also suit use as an intermediate in pharmaceutical or agrochemical synthesis. Handling requires standard precautions for fluorinated organics, including adequate ventilation and inert storage conditions. Further research is recommended to explore its full industrial potential.

(2E)-1,1,1,2-tetrafluoropent-2-ene structure

2138803-64-0 structure

Product Name:(2E)-1,1,1,2-tetrafluoropent-2-ene

CAS No:2138803-64-0

MF:C₅H₆F₄

MW:142.094755649567

CID:6040117

PubChem ID:59024463

Update Time:2025-05-27

(2E)-1,1,1,2-tetrafluoropent-2-ene Chemical and Physical Properties

Names and Identifiers

- (2E)-1,1,1,2-tetrafluoropent-2-ene
- RHCSNXDVWUQIHO-ONEGZZNKSA-N
- EN300-1121769
- 2138803-64-0
- SCHEMBL14338174
- (E)-1,1,1,2-tetrafluoropent-2-ene
- Inchi： 1S/C5H6F4/c1-2-3-4(6)5(7,8)9/h3H,2H2,1H3/b4-3+
- InChI Key： RHCSNXDVWUQIHO-ONEGZZNKSA-N
- SMILES： F/C(/C(F)(F)F)=C/CC

Computed Properties

Exact Mass: 142.04056284g/mol
Monoisotopic Mass: 142.04056284g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 0Å²

(2E)-1,1,1,2-tetrafluoropent-2-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1121769-0.05g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	0.05g	$851.0	2023-10-27
Enamine	EN300-1121769-0.1g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	0.1g	$892.0	2023-10-27
Enamine	EN300-1121769-0.25g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	0.25g	$933.0	2023-10-27
Enamine	EN300-1121769-0.5g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	0.5g	$974.0	2023-10-27
Enamine	EN300-1121769-1.0g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0		1g	$1014.0	2023-06-09
Enamine	EN300-1121769-2.5g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	2.5g	$1988.0	2023-10-27
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Enamine	EN300-1121769-10.0g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0		10g	$4360.0	2023-06-09
Enamine	EN300-1121769-1g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	1g	$1014.0	2023-10-27
Enamine	EN300-1121769-5g	(2E)-1,1,1,2-tetrafluoropent-2-ene	2138803-64-0	95%	5g	$2940.0	2023-10-27